2-(thiophen-2-yl)-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide

• IUPAC Name: N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C10H10N4OS2/c15-8(6-7-2-1-4-16-7)11-9-12-13-10-14(9)3-5-17-10/h1-2,4H,3,5-6H2,(H,11,12,15)
• InChI Key: BQMBAEHSPWPCRH-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NN=C(N21)NC(=O)CC3=CC=CS3
• Molecular Formula: C10H10N4OS2
• Molecular Weight: 266.3 g/mol

Description

The compound “2-(thiophen-2-yl)-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide” belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines. These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines involves the reaction of appropriate benzaldehydes with 5-substituted 4-amino-1,2,4-triazole-3-thiols in acetic acid. A one-pot multicomponent reaction involving 3-(2-bromo acetyl)coumarins and ethyl 2-(2-(aryl)hydrazono)-3-oxobutanoates has also been described.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines is characterized by a five-membered triazole ring fused with a six-membered thiadiazine ring. This core structure can make specific interactions with different target receptors due to its hydrogen bond accepting and donating characteristics.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines include aromatic nucleophilic substitution and intramolecular cyclization.

Future Directions

The future directions for research on “2-(thiophen-2-yl)-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide” could involve the development of new biologically active entities for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases. Further exploration of the antimicrobial, antioxidant, and antiviral potential of substituted 1,2,4-triazole analogues is also suggested.

Mechanism of Action

Target of Action

The compound 2-(thiophen-2-yl)-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}acetamide belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines . These compounds are known to interact with a variety of targets, including enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . They also exhibit anticancer, antimicrobial, analgesic, anti-inflammatory, antioxidant, antiviral, and antitubercular activities .

Mode of Action

1,2,4-triazolo[3,4-b][1,3,4]thiadiazines are known to interact with their targets through hydrogen bond accepting and donating characteristics . This allows them to form specific interactions with different target receptors .

Biochemical Pathways

Related compounds have been found to inhibit enzymes involved in various biochemical pathways . For instance, inhibition of carbonic anhydrase can disrupt pH regulation and fluid balance in cells . Cholinesterase inhibition can affect neurotransmission, while inhibition of alkaline phosphatase, lipase, and aromatase can impact various metabolic processes .

Pharmacokinetics

In silico pharmacokinetic studies have been performed on related 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines . These studies can provide insights into the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties, which are crucial for understanding its bioavailability .

Result of Action

Related compounds have shown significant anti-inflammatory activity , and some have exhibited cytotoxic activities through EGFR and PARP-1 inhibitions with apoptosis-induction in cancer cells .